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Compound of Interest

Compound Name: 1,2,3,5,7-Pentachloronaphthalene

Cat. No.: B3061118

Safe Handling Protocol: 1,2,3,5,7-
Pentachloronaphthalene

This guide provides essential safety and logistical information for handling 1,2,3,5,7-
Pentachloronaphthalene in a laboratory setting. Adherence to these procedures is critical to
minimize exposure and ensure a safe research environment.

1. Chemical Hazard Summary

1,2,3,5,7-Pentachloronaphthalene, also known as Halowax® 1013, is a pale-yellow or white
solid or powder with a characteristic aromatic odor.[1][2][3] It is a persistent environmental
pollutant and poses significant health risks to laboratory personnel.[2][4] Understanding its
properties is the first step in safe handling.
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Hazard Type Description Citations

Inhalation, skin absorption,
Primary Routes of Exposure ingestion, and eye/skin [11[3]

contact.

Irritation to the eyes and skin.
May cause headaches,

Acute Health Effects _ . [2][5][6]
fatigue, dizziness, and loss of

appetite.

May cause a severe form of
acne (chloracne). The

Chronic Health Effects substance may have effects on  [1][2][5]
the liver, potentially leading to

liver impairment or necrosis.

Non-combustible solid.
Decomposes on heating,

Physical Hazards producing toxic hydrogen [11121[3]
chloride fumes. Reacts with

strong oxidizers.

Very toxic to aquatic life with
long-lasting effects.
) Bioaccumulation may occur in
Environmental Hazards ) ) [2]
the food chain. It is strongly
advised not to let the chemical

enter the environment.

2. Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling
Pentachloronaphthalene. This involves a combination of engineering controls and appropriate
PPE.

Step 1: Engineering Controls
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e Ventilation: Always handle 1,2,3,5,7-Pentachloronaphthalene inside a certified chemical
fume hood to minimize inhalation of dust or fumes.[5] Local exhaust ventilation should be
used at the site of chemical release.[5]

Step 2: Respiratory Protection

» Respirator Selection: The choice of respirator depends on the airborne concentration of the
substance. For concentrations up to 5 mg/m3, a supplied-air respirator (APF = 10) or a self-
contained breathing apparatus (SCBA) with a full facepiece (APF = 50) is recommended.[1]
A particulate filter respirator adapted to the airborne concentration is also suitable.[2]

» Fit Testing: Ensure your selected respirator is properly fit-tested and you are trained in its
use.

Step 3: Hand Protection

» Glove Selection: Wear protective gloves.[6] Since specific breakthrough time data is not
readily available for 1,2,3,5,7-Pentachloronaphthalene, it is recommended to consult with
safety equipment suppliers for the most protective glove material for your specific operation.
[5] Double-gloving may be appropriate.

e Glove Removal: Use proper glove removal technique (without touching the outer surface of
the glove) to avoid skin contact. Dispose of contaminated gloves as hazardous waste.[7]

Step 4: Eye and Face Protection

o Primary Protection: Wear chemical safety goggles or glasses that meet appropriate
government standards (e.g., OSHA's 29 CFR 1910.133 or European Standard EN166).[8]

o Enhanced Protection: When there is a risk of splashing or dust generation, use a face shield
in combination with breathing protection.[2][6]

Step 5: Body Protection

o Lab Coat/Suit: Wear a fully buttoned lab coat. For operations with a higher risk of
contamination, a chemical-resistant suit is required.[2][6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3061118?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1472.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1472.pdf
https://www.cdc.gov/niosh/npg/npgd0483.html
https://www.inchem.org/documents/icsc/icsc/eics0935.htm
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0935.html
https://www.benchchem.com/product/b3061118?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1472.pdf
https://www.fishersci.com/store/msds?partNumber=S25441&productDescription=NAPTHALENE+100G+FLAKES+RG&vendorId=VN00115888&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=N134500&productDescription=NAPHTHALENE+CERTIFIED+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.inchem.org/documents/icsc/icsc/eics0935.htm
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0935.html
https://www.inchem.org/documents/icsc/icsc/eics0935.htm
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng0935.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

 Clothing: All protective clothing should be clean and available each day.[5] Contaminated
work clothing should be removed immediately and replaced.[3][5] Do not wear contaminated
clothing home.

3. Quantitative Exposure Limits and Respirator Guidance

The following table summarizes established occupational exposure limits (OELs) and the
corresponding NIOSH respirator recommendations.

E Limit (TWA - 8 NIOSH Recommended
xposure Limi - 8-
Agency s Respirator Protection (Up
hour) to 5 mglm)
0 5 mg/m

APF 10: Any supplied-air

OSHA PEL 0.5 mg/m3 (skin) )

respirator.

APF 50: Any self-contained
NIOSH REL 0.5 mg/m3 (skin) breathing apparatus with a full

facepiece.

Escape: Any air-purifying, full-

) facepiece respirator (gas

ACGIH TLV 0.5 mg/m3 (skin)

mask) with an N100, R100, or
P100 filter.[1]

APF = Assigned Protection Factor[1] PEL = Permissible Exposure Limit; REL = Recommended
Exposure Limit; TLV = Threshold Limit Value; TWA = Time-Weighted Average[6]

4. Operational and Disposal Plans
Safe Handling and Storage Procedures:

» Preparation: Before handling, ensure all safety precautions have been read and understood.
Have an emergency plan and necessary spill control materials readily available.

o Handling: Work within a designated area, such as a chemical fume hood, to prevent the
dispersion of dust.[5][6] Avoid all contact with skin and eyes.[1][3] Do not eat, drink, or smoke
in the handling area.[2]
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o Storage: Store 1,2,3,5,7-Pentachloronaphthalene in a cool, well-ventilated, and designated
area in tightly sealed containers.[5] It must be stored separately from strong oxidizers, food,
and feedstuffs.[2][5][6]

Spill and Disposal Plan:

e Immediate Action: In case of a spill, evacuate the area. Prevent the dispersion of dust; if
appropriate, moisten the spilled solid with water to prevent it from becoming airborne.[2][6]

o Cleanup: Wearing the full PPE detailed above, carefully sweep the spilled substance into
covered, sealable containers for disposal.[2][6]

» Decontamination: Clean the affected area thoroughly.

o Disposal: Dispose of the waste according to all local, state, and federal regulations. Do not
allow the chemical or contaminated materials to enter the environment or drains.[2]

First Aid Measures:

 Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform
artificial respiration and seek immediate medical attention.[3]

o Skin Contact: Immediately remove all contaminated clothing. Wash the contaminated skin
promptly and thoroughly with soap and water.[3][5][6]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if possible. Seek
immediate medical attention.[5][6]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[2]

5. PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting and using the appropriate
PPE when handling 1,2,3,5,7-Pentachloronaphthalene.
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Caption: Workflow for PPE selection and use when handling Pentachloronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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